4-(2-aminoacetyl)phenyl 3-methylbenzoate hydrochloride
Overview
Description
4-(2-aminoacetyl)phenyl 3-methylbenzoate hydrochloride, also known as 4-AAPMB hydrochloride, is a widely used research chemical. It is used in many scientific fields, such as biochemistry, pharmacology, and drug discovery. 4-AAPMB hydrochloride is a versatile and effective compound that can be used in a variety of research applications and experiments.
Scientific Research Applications
4-(2-aminoacetyl)phenyl 3-methylbenzoate hydrochloride hydrochloride is used in many scientific research applications, such as drug discovery, biochemistry, and pharmacology. It can be used to study the structure, function, and interactions of proteins and other biological molecules. This compound hydrochloride can also be used to study enzyme kinetics, as well as the effects of drugs on biochemical pathways. In addition, this compound hydrochloride can be used to study the effects of hormones and other signaling molecules on cellular processes.
Mechanism of Action
4-(2-aminoacetyl)phenyl 3-methylbenzoate hydrochloride hydrochloride works by binding to specific proteins and other biological molecules. It can interact with proteins in a variety of ways, such as by forming covalent bonds, hydrogen bonds, and electrostatic interactions. This compound hydrochloride can also interact with other molecules, such as lipids and carbohydrates, by forming non-covalent interactions.
Biochemical and Physiological Effects
This compound hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as phosphatases, proteases, and kinases. In addition, this compound hydrochloride has been shown to affect the activity of various signaling pathways, such as the MAPK pathway and the PI3K/Akt pathway. This compound hydrochloride has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
The use of 4-(2-aminoacetyl)phenyl 3-methylbenzoate hydrochloride hydrochloride in lab experiments has several advantages. It is a versatile compound that can be used in a variety of research applications. In addition, this compound hydrochloride is relatively easy to synthesize and is widely available. However, there are also some limitations to using this compound hydrochloride in lab experiments. For example, it can be difficult to control the concentration of this compound hydrochloride in a solution, and it is not always possible to accurately measure the amount of this compound hydrochloride that is present.
Future Directions
There are many potential future directions for 4-(2-aminoacetyl)phenyl 3-methylbenzoate hydrochloride hydrochloride. For example, it could be used to study the effects of drugs on biochemical pathways, as well as the effects of hormones and other signaling molecules on cellular processes. In addition, this compound hydrochloride could be used to investigate the structure and function of proteins and other biological molecules. Finally, this compound hydrochloride could be used to develop new drugs and therapies for a variety of diseases and conditions.
Synthesis Methods
4-(2-aminoacetyl)phenyl 3-methylbenzoate hydrochloride hydrochloride can be synthesized in a few different ways. One method is to react 2-aminoacetophenone with 3-methylbenzoic acid in the presence of an acid catalyst, such as sulfuric acid. The resulting product is 4-(2-aminoacetyl)phenyl 3-methylbenzoate, which can then be hydrolyzed to form this compound hydrochloride. Another method is to react 4-aminoacetophenone with 3-methylbenzoic acid in the presence of an acid catalyst. This reaction produces 4-(2-aminoacetyl)phenyl 3-methylbenzoate, which can then be hydrolyzed to form this compound hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-aminoacetyl)phenyl 3-methylbenzoate hydrochloride involves the reaction of 4-(chloroacetyl)phenyl 3-methylbenzoate with ammonia followed by treatment with hydrochloric acid.", "Starting Materials": [ "4-(chloroacetyl)phenyl 3-methylbenzoate", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(chloroacetyl)phenyl 3-methylbenzoate is dissolved in a suitable solvent such as dichloromethane.", "Step 2: Ammonia gas is bubbled through the solution at room temperature for several hours.", "Step 3: The resulting mixture is then treated with hydrochloric acid to form the hydrochloride salt of the product.", "Step 4: The product is isolated by filtration, washed with a suitable solvent, and dried under vacuum." ] } | |
CAS RN |
2639423-61-1 |
Molecular Formula |
C16H16ClNO3 |
Molecular Weight |
305.8 |
Purity |
95 |
Origin of Product |
United States |
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